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Compound of Interest

Compound Name: CA-074

Cat. No.: B15614256

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the disposal of
CA-074, a potent and selective inhibitor of cathepsin B.

CA-074 is a valuable tool in studying the role of cathepsin B in various physiological and
pathological processes. Adherence to correct disposal procedures is crucial to mitigate
potential environmental and health risks. This document outlines the necessary steps for the
safe disposal of CA-074, in line with general laboratory safety protocols.

Quantitative Data of CA-074

A summary of the key quantitative data for CA-074 is presented below for easy reference. This
information is critical for understanding the compound's properties and for making informed
decisions on its handling and disposal.
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Property Value Citations
Molecular Weight 383.44 g/mol
Molecular Formula C18H29N306
CAS Number 134448-10-5 [1]
Purity >95% - 298% (HPLC) [1]
Solubility - DMSO: 10 mg/mL- Methanol: o
1 mg/mL
Storage Temperature -20°C
Appearance Solid [1]

Experimental Protocols: Disposal of CA-074

The following procedure outlines the recommended steps for the disposal of CA-074. This
protocol is based on general guidelines for the disposal of laboratory chemical waste. It is
imperative to consult the specific Safety Data Sheet (SDS) for CA-074 provided by the
manufacturer and your institution's environmental health and safety (EHS) guidelines for
detailed instructions, as they may vary.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves, when handling CA-074 and its waste.

2. Waste Segregation:

» Solid Waste: Collect unused or expired CA-074 powder, as well as any materials
contaminated with the solid compound (e.g., weighing papers, contaminated gloves, pipette
tips), in a designated and clearly labeled hazardous waste container. The container should
be compatible with chemical waste and have a secure lid.

 Liquid Waste: Solutions containing CA-074 should be collected in a separate, leak-proof, and
clearly labeled hazardous waste container. Do not mix with other incompatible waste
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streams. If dissolved in a solvent, the waste should be segregated based on the solvent's
hazardous characteristics (e.g., flammable, halogenated).

3. Labeling:

« All waste containers must be accurately labeled with the words "Hazardous Waste," the full
chemical name "CA-074," the concentration (if in solution), and the date of accumulation.
Follow your institution's specific labeling requirements.

4. Storage of Waste:

o Store hazardous waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials. The storage area should have secondary containment to
prevent spills.

5. Waste Pickup and Disposal:

» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste. Do not attempt to dispose of CA-074 down the drain or in the regular
trash.

Disposal Workflow for CA-074

The following diagram illustrates the logical workflow for the proper disposal of CA-074 in a
laboratory setting.
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CA-074 Disposal Workflow
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By adhering to these procedures, laboratory professionals can ensure the safe and responsible
disposal of CA-074, contributing to a culture of safety and environmental stewardship within
their research endeavors. Always prioritize safety and consult official documentation for the
most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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